Cas no 1773-89-3 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, 2,3-dimethyl ester)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, 2,3-dimethyl ester
• CAS No: 1773-89-3
• MF: C₁₁H₈Cl₆O₄
• MW: 416.896818161011
• CID: 168047
• PubChem ID: 164881
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, 2,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, 2,3-dimethyl ester
• dimethyl 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-5,6-dicarboxylate
• dimethyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
• 1,4,5,6,7,7-Hexachlor-bicyclo[2.2.1]hepten-(5)-dicarbonsaeure-(2,3)-dimethylester
• 1,4,5,6,7,7-Hexachlor-bicyclo< 2.2.1> hepten-(5)-dicarbonsaeure-(2,
• AC1L4VNP
• AC1Q3Q2J
• CTK4D6483
• Dimethyl 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylate
• Dimethyl chlorendate
• Dimethyl hexachloroendomethylenetetrahydrophthalate
• EINECS 217-202-1
• NSC12446
• UNII-2T60Q2D44E
• DTXSID3040306
• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dimethyl ester
• 2T60Q2D44E
• NSC-12446
• Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dimethyl ester
• Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, 2,3-dimethyl ester
• Chlorendate dimethyl
• SCHEMBL14802500
• NS00025847
• 1773-89-3
• MDHHRPHYYRMIPH-UHFFFAOYSA-N
• NSC 12446
• Bicyclo[2.2.1]hept-5-ene-2, 1,4,5,6,7,7-hexachloro-, dimethyl ester
• J203.175B
• 1,4,5,6,7,7-Hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid dimethyl ester
• DIMETHYL 1,2,3,4,7,7-HEXACHLOROBICYCLO(2.2.1)HEPT-2-ENE-5,6-DICARBOXYLATE
• 5-Norbornene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dimethyl ester
• 5-Norbornene-2, 1,4,5,6,7,7-hexachloro-, dimethyl ester

• Inchi： 1S/C11H8Cl6O4/c1-20-7(18)3-4(8(19)21-2)10(15)6(13)5(12)9(3,14)11(10,16)17/h3-4H,1-2H3
• InChI Key： MDHHRPHYYRMIPH-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(C1(Cl)Cl)(C(C(=O)OC)C2C(=O)OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 413.85564
• Monoisotopic Mass: 413.855375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.71
• Boiling Point: 428.4°Cat760mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.579
• PSA: 52.6
• LogP: 3.41030